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The table below summarizes available experimental data for furfurylthiol and methanethiol. Note that 1-

Phenylethanethiol is consistently used as an internal standard rather than an analyte in these studies.

Concentration in

Odor Threshold

Reported Odor

Odor
Thiol Name Fermented Grains in 46% Ethanol o Activity Value
Description
(nglkg) (nglL) (OAV)
1- Data not available Data not Data not Data not
Phenylethanethiol available available available
Furfurylthiol 0.51 - 3.03 [1] 0.1[1][2] Coffee, roasted >1 (Significant
sesame seeds contributor) [2]
[1]
Methanethiol 67.64 - 205.37 [1] 2.2 [1] [2] Burned rubber, >1 (Significant
gasoline [1] contributor) [2]
2-Methyl-3- 1.70 - 12.74 [1] 0.0048 [1] Roasted meat, >1 (Significant
furanethiol fried [1] contributor) [2]
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Experimental Protocols for Thiol Analysis

The methodological details for analyzing these volatile thiols come from studies on Chinese liquor (Baijiu)

and its fermented grains. 1-Phenylethanethiol is used as a benchmark for quantification.

Sample Derivatization

¢ Principle: Volatile thiols are derivatized using 4,4'-Dithiodipyridine (DTDP) to improve detection
stability and sensitivity in UPLC-MS/MS analysis [1] [2]. The reaction converts thiols (R-SH) into
stable derivatives.
e Procedure:
o Sample Preparation: For solid fermented grains, 10 g of sample is mixed with 5 mL of water
and placed in an ice-water bath. For liquid Baijiu, a 20 mL sample is diluted to 25% ethanol and
used [1] [2].
o Internal Standard Addition: A known amount of 2-Phenylethanethiol (the IUPAC name for 1-
Phenylethanethiol) is added to the sample [1] [2].
o Derivatization Reaction: The sample is treated with EDTA-Naz, acetaldehyde, and a DTDP
solution. The mixture is vortexed and rested at room temperature to complete the reaction [2].

UPLC-MS/MS Analysis Workflow

The following diagram illustrates the core analytical workflow after derivatization.
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¢ Solid-Phase Extraction (SPE) Clean-up

o Purpose: To purify and concentrate the derivatized analytes, removing matrix interference [2].

o Procedure: The derivatized sample is passed through a pre-conditioned C18 SPE cartridge.
The cartridge is washed, and the analytes are eluted with methanol. The eluent is concentrated
under a nitrogen stream and filtered before UPLC-MS/MS analysis [2].

e UPLC-MS/MS Instrumental Analysis

o Chromatography (UPLC): Separation is performed on a C18 column using a gradient of water
and acetonitrile, both containing 0.1% formic acid [2].

o Mass Spectrometry (MS/IMS): Detection uses Multiple Reaction Monitoring (MRM) in
positive ionization mode. The DTDP-derivatized thiols produce a characteristic fragment ion at
m/z 143.5, which is used for sensitive and selective quantification [2].
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Research Application Notes

¢ Internal Standard Role: 1-Phenylethanethiol is ideal as an internal standard because it is not
naturally present in the samples being studied. Its consistent chemical behavior and similar analytical
response allow for accurate quantification of other thiols [1] [2].

o Key Performance Insight: The Odor Activity Value (OAV), calculated as the ratio of a compound's
concentration to its odor threshold, determines its sensory impact. Furfurylthiol, methanethiol, and 2-
methyl-3-furanethiol all have OAVs > 1, confirming they are significant aroma contributors, whereas
the role of 1-Phenylethanethiol remains undefined [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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